3-(Benzyloxy)-2,6-difluorophenol

• IUPAC Name: 2,6-difluoro-3-phenylmethoxyphenol
• InChI: InChI=1S/C13H10F2O2/c14-10-6-7-11(12(15)13(10)16)17-8-9-4-2-1-3-5-9/h1-7,16H,8H2
• InChI Key: GPVKYSFMAGRCMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=C(C=C2)F)O)F
• Molecular Formula: C13H10F2O2
• Molecular Weight: 236.21 g/mol

Description

3-(Benzyloxy)-2,6-difluorophenol is a useful research compound. Its molecular formula is C13H10F2O2 and its molecular weight is 236.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Oxidative Polymerization of 2,6-Difluorophenol : This study involved the polymerization of 2,6-difluorophenol using the Fe-salen complex and hydrogen peroxide, leading to the formation of poly(2,6-difluoro-1,4-phenylene oxide). This process indicates potential applications in the synthesis of crystalline polymers from 2,6-difluorophenol (Ikeda, Tanaka, Uyama, & Kobayashi, 2000).

• Inhibition Properties for Mild Steel Corrosion : Research on spirocyclopropane derivatives, including those synthesized from 2,6-difluorophenol, demonstrated effective inhibition properties for mild steel corrosion in acidic solutions. This suggests its use in corrosion resistance applications (Chafiq et al., 2020).

• Fluorescence Probes for Detecting Reactive Oxygen Species : A study on novel fluorescence probes, derived from compounds including 2,6-difluorophenol, successfully detected highly reactive oxygen species in biological and chemical applications (Setsukinai et al., 2003).

• Rhenium-Catalyzed Trifluoromethylation of Arenes and Heteroarenes : This research utilized 2,6-difluorophenol in the process of electrophilic trifluoromethylation of aromatic compounds, indicating its role in organic synthesis and pharmaceutical applications (Mejía & Togni, 2012).

• Application in Fluorescent Probes Sensing pH and Metal Cations : A study on 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and its analogues, derived from 2,6-difluorophenol, explored its use as fluorescent probes for sensing pH changes and metal cations, showing its potential in analytical chemistry (Tanaka et al., 2001).

• Bioisostere of a Carboxylic Acid : Compounds synthesized from 2,6-difluorophenol were investigated as potential bioisosteric analogues of gamma-aminobutyric acid, suggesting applications in drug development (Qiu et al., 1999).

• Synthesizing Isoflavones : Research on the oxidative rearrangement of 3',6'-Bis(benzyloxy)-2',4'-dimethoxychalcones, derived from 2,6-difluorophenol, resulted in isoflavones, which are of interest in natural product synthesis and medicinal chemistry (Horie et al., 1996).

• O-Benzylation of Alcohols : Studies on various O-benzylation reactions involving 2,6-difluorophenol derivatives suggest their application in organic synthesis, especially in the modification of alcohol functional groups (Yamada et al., 2012).

• Benzylation of Alcohols for Ether Synthesis : The synthesis of 2-Benzyloxy-1-methylpyridinium triflate from 2,6-difluorophenol derivatives and its application in converting alcohols to ethers have potential in organic synthesis and drug development (Poon & Dudley, 2006).

• Electrolyte Additive for Lithium-Ion Batteries : A bifunctional electrolyte additive derived from 2,6-difluorophenol showed promise in enhancing the safety and efficiency of lithium-ion batteries, indicating its application in energy storage technologies (Chen & Amine, 2007).